Cas no 62399-90-0 (Propanamide, 2-(acetyloxy)-N-butyl-N-(1-methyl-1H-pyrazol-3-yl)-)

62399-90-0 structure
Product name:Propanamide, 2-(acetyloxy)-N-butyl-N-(1-methyl-1H-pyrazol-3-yl)-
Propanamide, 2-(acetyloxy)-N-butyl-N-(1-methyl-1H-pyrazol-3-yl)- Chemical and Physical Properties
Names and Identifiers
-
- [1-[butyl-(1-methylpyrazol-3-yl)amino]-1-oxopropan-2-yl] acetate
- Propanamide, 2-(acetyloxy)-N-butyl-N-(1-methyl-1H-pyrazol-3-yl)-
- SCHEMBL11564591
- DTXSID30606690
- 62399-90-0
- 1-[Butyl(1-methyl-1H-pyrazol-3-yl)amino]-1-oxopropan-2-yl acetate
-
- Inchi: InChI=1S/C13H21N3O3/c1-5-6-8-16(12-7-9-15(4)14-12)13(18)10(2)19-11(3)17/h7,9-10H,5-6,8H2,1-4H3
- InChI Key: JMANSNOGNNHTMT-UHFFFAOYSA-N
- SMILES: CCCCN(C1=NN(C=C1)C)C(=O)C(C)OC(=O)C
Computed Properties
- Exact Mass: 267.15843
- Monoisotopic Mass: 267.15829154g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 7
- Complexity: 322
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 64.4Ų
Experimental Properties
- PSA: 64.43
Propanamide, 2-(acetyloxy)-N-butyl-N-(1-methyl-1H-pyrazol-3-yl)- Related Literature
-
Ingolf Kahle,Oliver Tröber,Hannes Richter,Stefan Spange New J. Chem., 2013,37, 1479-1485
-
Zhanfeng Ju,Daqiang Yuan CrystEngComm, 2013,15, 9513-9520
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Rajesh G. Gonnade Org. Biomol. Chem., 2016,14, 5612-5616
62399-90-0 (Propanamide, 2-(acetyloxy)-N-butyl-N-(1-methyl-1H-pyrazol-3-yl)-) Related Products
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